Cas no 114488-83-4 (Canaliculatol)

Canaliculatol structure

Canaliculatol structure

Product Name:Canaliculatol

CAS No:114488-83-4

Molecular Formula:C₄₂H₃₂O₉

Molecular Weight:680.698092460632

CID:195513

PubChem ID:189198

Canaliculatol Properties

Names and Identifiers

- Benz[7,8]indeno[2',1':4,5]cycloocta[1,2,3-cd]benzofuran-4,6,9,11,14-pentol,2,2a,7,7a,12,12a-hexahydro-2,7,12-tris(4-hydroxyphenyl)-,(2R,2aR,7R,7aR,12R,12aS)-
- Canaliculatol
- C10249
- Q27106036
- Benz(7,8)indeno(2',1':4,5)cycloocta(1,2,3-cd)benzofuran-4,6,9,11,14-pentol, 2,2a,7,7a,12,12a-hexahydro-2,7,12-tris(4-hydroxyphenyl)-,(2R,2aR,7R,7aR,12R,12aS)-
- 114488-83-4
- DTXSID201100033
- (2R,2aR,7R,7aR,12R,12aS)-2,2a,7,7a,12,12a-Hexahydro-2,7,12-tris(4-hydroxyphenyl)benz[7,8]indeno[2',1':4,5]cycloocta[1,2,3-cd]benzofuran-4,6,9,11,14-pentol
- (-)-Canaliculatol
- Distichol
- [2R-(2alpha,2aalpha,7alpha,7aalpha,12alpha,12abeta)]-2,2a,7,7a,12,12a-Hexahydro-2,7,12-tris(4-hydroxyphenyl)-benz[7,8]indeno[2',1':4,5]cycloocta[1,2,3-cd]benzofuran-4,6,9,11,14-pentol
- [2S-(2alpha,2aalpha,7beta,7aalpha,12beta,12abeta)]- 2,2a,7,7a,12,12a-Hexahydro-2,7,12-tris(4-hydroxyphenyl)-benz[7,8]indeno[2',1':4,5]cycloocta[1,2,3-cd]benzofuran-4,6,9,11,14-pentol
- +Expand
- InChIKey： UXHSAOFTHSNXMK-KJEVTLEKSA-N
- Inchi： 1S/C42H32O9/c43-22-7-1-19(2-8-22)34-36-28(13-25(46)16-31(36)49)39-35(20-3-9-23(44)10-4-20)37-29(14-26(47)17-32(37)50)41-38-30(40(34)39)15-27(48)18-33(38)51-42(41)21-5-11-24(45)12-6-21/h1-18,34-35,39-50H/t34-,35-,39+,40-,41-,42+/m1/s1
- SMILES： O1C2=CC(=CC3=C2[C@H]([C@@H]1C1C=CC(=CC=1)O)C1C=C(C=C(C=1[C@@H](C1C=CC(=CC=1)O)[C@@H]1C2C=C(C=C(C=2[C@@H](C2C=CC(=CC=2)O)[C@H]13)O)O)O)O)O

Computed Properties

Exact Mass: 680.20463259g/mol
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 3
Monoisotopic Mass: 680.20463259g/mol
Heavy Atom Count: 51
Complexity: 1190
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 6
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.8
Topological Polar Surface Area: 171

Canaliculatol Related Literature

1. Back cover

Chem. Commun., 2015,51, 13422-13422
2. Oligosaccharide synthesis on soluble high-molecular weight pHEMA using a photo-cleavable linker†

Abhishek Vartak,Sandeep Thanna,Kyle Meyer,Miranda Dermanelian,Steven J. Sucheck RSC Adv., 2018,8, 41612-41619
3. Analysis of the Raman spectra of Ca2+-dipicolinic acid alone and in the bacterial spore core in both aqueous and dehydrated environments

Lingbo Kong,Peter Setlow,Yong-qing Li Analyst, 2012,137, 3683-3689
4. Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†

X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
5. Constructing novel NaLiTi3O7/g-C3N4 Z-scheme photocatalysts to facilitate the separation of charge carriers and study the hydrogen production performance†

Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
6. Facile fabrication of a modified polyamide acid porous membrane for uranium enrichment in wastewater†

Zhiming Mi,Lingjun Meng,Junman Wang,Lintao Liao,Yangyang Huang,Kaiyang Zhang,Jingling Xiao,Tongtong Xie,Yuhang Yan,Yiping Zhong,Zhixiao Liu New J. Chem., 2023,47, 14364-14373
7. The detrimental influence of bacteria (E. coli, Shigella and Salmonella) on the degradation of organic compounds (and vice versa) in TiO2 photocatalysis and near-neutral photo-Fenton processes under simulated solar light

Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
8. Airflow-assisted dielectrophoresis to reduce the resistance mismatch in carbon nanotube-based temperature sensors†

Izhal Abdul Halin RSC Adv., 2021,11, 39311-39318
9. Highly efficient, deep-red organic light-emitting devices using energy transfer from exciplexes†

Yuji Nagai,Jun Takahashi,Natsuki Onuma,Takashi Ito J. Mater. Chem. C, 2017,5, 527-530
10. Trace determination of hydroxyaromatic compounds in dyestuffs using cloud point preconcentration

Analyst, 1998,123, 1535-1539

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